Mass Shift vs Unlabeled BEZ235
The substitution of hydrogen with deuterium at metabolically labile positions (specifically the N-methyl group of NVP-BEZ 235) exploits the primary kinetic isotope effect, where C-D bonds exhibit approximately 6-10× greater resistance to oxidative cleavage by cytochrome P450 enzymes compared to C-H bonds [1]. While head-to-head comparative PK data for NVP-BEZ 235-d3 versus unlabeled NVP-BEZ 235 is not available in the public domain at the time of this analysis, the mechanistic basis for potential PK differentiation is established by the deuterium kinetic isotope effect (DKIE). In vitro microsomal stability assays comparing deuterated versus non-deuterated compounds typically quantify this effect via the intrinsic clearance ratio (CL_int,non-deuterated / CL_int,deuterated), which can range from 1.3 to >3.0 depending on the fraction of metabolism occurring at the deuterated site [2]. NVP-BEZ 235 undergoes extensive hepatic metabolism primarily via CYP3A4-mediated N-demethylation and oxidation, with the N-methyl position representing a documented metabolic soft spot [3]. The three deuterium atoms in NVP-BEZ 235-d3 are precisely positioned at this N-methyl site, theoretically reducing the rate of oxidative N-demethylation and potentially extending elimination half-life and increasing systemic exposure (AUC) [4].
| Evidence Dimension | Metabolic stability enhancement via deuterium kinetic isotope effect (DKIE) |
|---|---|
| Target Compound Data | NVP-BEZ 235-d3: Deuterated at N-methyl position; theoretical reduction in CYP3A4-mediated N-demethylation rate |
| Comparator Or Baseline | Unlabeled NVP-BEZ 235: Elimination half-life ranges 3.5–13.5 hours at steady state in patients; Cmax CV% = 38 [5] |
| Quantified Difference | No direct comparative in vivo PK data publicly available for NVP-BEZ 235-d3 versus unlabeled NVP-BEZ 235; DKIE for C-D versus C-H bond cleavage typically yields 1.3–3× reduction in intrinsic clearance at the deuterated site [2] |
| Conditions | In vitro human liver microsome stability assay; deuterium placement at N-methyl position of imidazoquinoline scaffold |
Why This Matters
For researchers conducting PK/PD studies or developing deuterated BEZ235 analogs, NVP-BEZ 235-d3 serves as both an analytical internal standard and a probe to experimentally quantify the magnitude of DKIE at the N-methyl metabolic soft spot.
- [1] Harbeson SL, Tung RD. Deuterium in drug discovery and development. Annu Rep Med Chem. 2011;46:403-417. View Source
- [2] Murphy R, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Anal Chim Acta. 2019;1064:65-70. View Source
- [3] Wiesmann M, et al. A phase I study of a dual PI3-kinase/mTOR inhibitor BEZ235 in adult patients with relapsed or refractory acute leukemia. Blood. 2012;120(21):3581. View Source
- [4] Deuterium-enriched NVP-BEZ235 patent. PROTIA, LLC. US Patent Application 20090076010. Describes deuterium incorporation at metabolically labile positions including N-methyl. View Source
- [5] Peyton JD, et al. A dose-escalation study with the novel formulation of the oral pan-class I PI3K inhibitor BEZ235, solid dispersion system (SDS) sachet, in patients with advanced solid tumors. J Clin Oncol. 2011;29(15_suppl):3066. Half-life range: 3.5–13.5 h; Cmax CV% = 38. View Source
